Cas no 1261915-20-1 (3-Amino-5-(3-cyanophenyl)benzoic acid)

• Product Name: 3-Amino-5-(3-cyanophenyl)benzoic acid
• CAS No: 1261915-20-1
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD18319122
• CID: 2763189
• PubChem ID: 53225051
• Update Time: 2025-06-23

3-Amino-5-(3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319122
• 3-Amino-5-(3-cyanophenyl)benzoic acid, 95%
• 3-AMINO-5-(3-CYANOPHENYL)BENZOIC ACID
• 1261915-20-1
• DTXSID20688783
• 5-Amino-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 3-Amino-5-(3-cyanophenyl)benzoic acid

• MDL： MFCD18319122
• Inchi： 1S/C14H10N2O2/c15-8-9-2-1-3-10(4-9)11-5-12(14(17)18)7-13(16)6-11/h1-7H,16H2,(H,17,18)
• InChI Key： VRTDDWUMYORYFP-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 238.074227566Da
• Monoisotopic Mass: 238.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-Amino-5-(3-cyanophenyl)benzoic acid

3-Amino-5-(3-cyanophenyl)benzoic Acid (CAS No. 1261915-20-1): A Comprehensive Overview

3-Amino-5-(3-cyanophenyl)benzoic acid (CAS No. 1261915-20-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including drug development and the synthesis of advanced materials. This article provides a detailed overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Structure and Properties

3-Amino-5-(3-cyanophenyl)benzoic acid is a substituted benzoic acid with an amino group at the 3-position and a 3-cyanophenyl substituent at the 5-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The amino group can participate in hydrogen bonding, making the compound suitable for interactions with biological macromolecules. The cyano group, on the other hand, is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its reactivity.

The compound is a white crystalline solid with a molecular weight of 247.24 g/mol. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-Amino-5-(3-cyanophenyl)benzoic acid has been reported using several methodologies. One common approach involves the reaction of 3-amino-5-bromobenzoic acid with 3-cyanophenylboronic acid through a Suzuki coupling reaction. This method typically uses palladium catalysts such as palladium(II) acetate or tetrakis(triphenylphosphine)palladium(0) in conjunction with a base like sodium carbonate or potassium phosphate. The reaction is usually carried out in a polar solvent like DMSO or toluene under an inert atmosphere.

Another synthetic route involves the nucleophilic substitution of 3-amino-5-chlorobenzoic acid with potassium cyanide to form the cyano intermediate, followed by an aromatic substitution reaction with 3-bromobenzonitrile. This method provides an alternative pathway for synthesizing the compound and can be optimized to achieve high yields and purity.

Biological Activities

3-Amino-5-(3-cyanophenyl)benzoic acid has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-Amino-5-(3-cyanophenyl)benzoic acid has also demonstrated potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

Potential Applications

The unique properties of 3-Amino-5-(3-cyanophenyl)benzoic acid make it a promising candidate for various applications beyond drug development. In materials science, this compound can be used as a building block for constructing advanced functional materials with tailored electronic and optical properties. For instance, it can be incorporated into polymers or supramolecular assemblies to create materials with enhanced conductivity or luminescence.

In the field of analytical chemistry, 3-Amino-5-(3-cyanophenyl)benzoic acid can serve as a sensitive probe for detecting specific analytes due to its ability to form stable complexes with metal ions or other small molecules. This property makes it useful for developing new sensing platforms and analytical methods.

Conclusion

3-Amino-5-(3-cyanophenyl)benzoic acid (CAS No. 1261915-20-1) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure endows it with valuable properties such as anti-inflammatory and anticancer activities, making it a promising lead compound for drug development. Additionally, its ability to form stable complexes and its tunable electronic properties make it an attractive candidate for developing advanced functional materials and analytical tools. As research continues to uncover new aspects of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific disciplines.